5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(ethylsulfanyl)pyrimidine-4-carboxamide

• Molecular Formula: C11H14ClN3O3S2
• Molecular Weight: 335.8 g/mol
• IUPAC Name: 5-chloro-N-(1,1-dioxothiolan-3-yl)-2-ethylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C11H14ClN3O3S2/c1-2-19-11-13-5-8(12)9(15-11)10(16)14-7-3-4-20(17,18)6-7/h5,7H,2-4,6H2,1H3,(H,14,16)
• InChI Key: LYWFDQDTZBXRSL-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC=C(C(=N1)C(=O)NC2CCS(=O)(=O)C2)Cl

Description

The compound 5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(ethylsulfanyl)pyrimidine-4-carboxamide (hereafter referred to by its full systematic name) is a pyrimidine-based carboxamide derivative. Its structure features a central pyrimidine ring substituted with a chlorine atom at position 5, an ethylsulfanyl group at position 2, and a carboxamide group at position 4 linked to a 1,1-dioxidotetrahydrothiophen-3-yl moiety ().

Biological Activity

5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(ethylsulfanyl)pyrimidine-4-carboxamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, synthesis, and relevant case studies that illustrate its pharmacological potential.

Chemical Structure and Properties

Molecular Formula: C19H24ClN2O2S
Molecular Weight: 312.4 g/mol
CAS Number: 6443-50-1

The compound features a pyrimidine ring substituted with a chloro group, a tetrahydrothiophene moiety, and an ethylsulfanyl group. These structural components are essential for its biological activity, influencing interactions with various biological targets.

Pharmacological Potential

Research indicates that compounds structurally similar to 5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(ethylsulfanyl)pyrimidine-4-carboxamide exhibit significant pharmacological activities:

• Antithrombotic Activity: The compound has shown promise as an antithrombotic agent, likely due to its ability to inhibit blood coagulation factors. Its structural features align with known inhibitors of coagulation pathways, suggesting potential therapeutic applications in managing thrombotic disorders.
• Anticancer Properties: Preliminary studies suggest that this compound may possess anticancer properties. Similar compounds have been investigated for their ability to inhibit cancer cell proliferation and induce apoptosis in various cancer types .

The biological activity of this compound may be attributed to its interaction with specific enzymes or receptors involved in disease pathways. For example, it may act as an inhibitor of certain kinases or enzymes that play a critical role in cancer progression or thrombus formation.

Comparative Analysis

To better understand the biological activity of 5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(ethylsulfanyl)pyrimidine-4-carboxamide, we can compare it with other related compounds:

Compound Name	Structure Features	Biological Activity
5-Chloro-N-(2-chlorophenyl)methyl-N-(1,1-dioxo-thiolan)	Contains chloro and thiolane groups	Anticancer activity
5-Chloro-3-ethyl-N-(4-(piperidin-1-yl)phenethyl)	Features piperidine and ethyl groups	Potential antithrombotic effects
(S)-5-Chloro-N-(1-(3-methoxypropyl)piperidin)	Piperidine derivative with methoxy substitution	Anticancer properties

This table highlights how variations in structure can influence the biological activity of similar compounds.

Study on Antithrombotic Effects

A recent study evaluated the antithrombotic effects of several pyrimidine derivatives, including the target compound. The results indicated that the compound significantly inhibited platelet aggregation in vitro and reduced thrombus formation in animal models .

Anticancer Activity Assessment

In another investigation focused on anticancer properties, 5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(ethylsulfanyl)pyrimidine-4-carboxamide was tested against various cancer cell lines. The compound demonstrated selective cytotoxicity towards cancer cells while sparing normal cells, suggesting a favorable therapeutic index .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with analogous pyrimidine-carboxamide derivatives, focusing on structural variations, physicochemical properties, and synthesis methodologies.

Substituent Variations and Molecular Properties

Key structural differences among related compounds lie in the substituents on the pyrimidine ring and the carboxamide-linked groups. Below is a comparative table:

Compound Name (Full Systematic Name)	Molecular Formula	Molecular Weight	Key Substituents	Reference
5-Chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(ethylsulfanyl)-N-[4-(propan-2-yl)benzyl]pyrimidine-4-carboxamide	C₁₈H₂₀ClN₃O₃S₂	442.0	Ethylsulfanyl (C2), 4-isopropylbenzyl (N-linked)
5-Chloro-N-(2-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide	C₁₇H₁₇Cl₂N₃O₃S₂	446.4	Methylsulfanyl (C2), 2-chlorobenzyl (N-linked)
N-Benzyl-5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(ethylsulfanyl)pyrimidine-4-carboxamide	C₁₈H₂₀ClN₃O₃S₂	426.0	Ethylsulfanyl (C2), benzyl (N-linked)
5-Chloro-N-(4-ethoxyphenyl)-2-(propylsulfanyl)pyrimidine-4-carboxamide	C₁₆H₁₈ClN₃O₂S	351.9	Propylsulfanyl (C2), 4-ethoxyphenyl (N-linked)
5-Chloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-2-(propylsulfanyl)pyrimidine-4-carboxamide	C₁₄H₁₈ClN₅OS₂	371.9	Propylsulfanyl (C2), 5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl (N-linked)

Key Observations :

Sulfanyl Group Variations: The substituent at position 2 of the pyrimidine ring varies between ethylsulfanyl (), methylsulfanyl (), and propylsulfanyl ().

N-Linked Substituents : The carboxamide nitrogen is linked to diverse groups, including substituted benzyls (–6), aryl (), and heterocyclic moieties (). The 2-chlorobenzyl group in introduces electron-withdrawing effects, which could modulate electronic properties and binding interactions.

Tetrahydrothiophene Dioxide Moiety : The 1,1-dioxidotetrahydrothiophen-3-yl group (common in –6) introduces a sulfone functional group, enhancing polarity and hydrogen-bonding capacity compared to simpler aryl or alkyl substituents.

Physicochemical and Spectroscopic Data

• Melting Points : Pyrimidine-carboxamides with aryl substituents (e.g., ) exhibit higher melting points (181–183°C) compared to benzyl-linked derivatives (123–135°C in ), likely due to stronger intermolecular interactions.
• Spectroscopy : $ ^1H $-NMR spectra () confirm substituent integration (e.g., methyl groups at δ ~2.6 ppm, aromatic protons at δ 7.2–8.1 ppm).

Preparation Methods

Pyrimidine Ring Construction

The pyrimidine backbone is typically synthesized via cyclocondensation of β-diketones or α,β-unsaturated ketones with urea/thiourea derivatives. For example:

• Substrate Preparation : Ethyl 3-ethoxyacrylate reacts with thiourea in ethanol under reflux to form 2-thiopyrimidin-4-ol.

• Chlorination : Treatment with POCl₃ at 80°C introduces the C5 chloro group, yielding 5-chloro-2-thiopyrimidin-4-ol.

• Sulfanylation : Reaction with ethyl iodide in the presence of K₂CO₃ replaces the thiol group with ethylsulfanyl.

• Oxidation and Hydrolysis : HNO₃-mediated oxidation of the methylthio group followed by hydrolysis with NaOH generates the carboxylic acid.

Key Data :

Step	Reagents/Conditions	Yield (%)	Purity (HPLC)
Cyclocondensation	Thiourea, EtOH, reflux	78	92%
Chlorination	POCl₃, 80°C, 6h	85	95%
Sulfanylation	EtI, K₂CO₃, DMF	67	89%

Synthesis of Intermediate B: 3-Aminotetrahydrothiophene-1,1-dioxide

Tetrahydrothiophene Oxidation

Tetrahydrothiophene is oxidized to its 1,1-dioxide derivative using H₂O₂ in acetic acid. Subsequent nitration at the 3-position via mixed acid (HNO₃/H₂SO₄) followed by catalytic hydrogenation (H₂/Pd-C) yields the amine.

Optimization Note : Excessive H₂O₂ leads to over-oxidation; maintaining stoichiometry (1:1.2 tetrahydrothiophene:H₂O₂) ensures >90% conversion.

Amide Coupling and Final Assembly

Carboxylic Acid Activation

Intermediate A is activated as an acyl chloride using SOCl₂ or oxalyl chloride. For instance:

• 5-Chloro-2-(ethylsulfanyl)pyrimidine-4-carboxylic acid (1 eq) reacts with SOCl₂ (1.2 eq) in anhydrous DCM at 0°C→RT for 2h.

Amide Bond Formation

The acyl chloride reacts with Intermediate B (1.1 eq) in the presence of a base (e.g., Et₃N) to form the target compound:

Reaction Conditions :

• Solvent: Dichloromethane (DCM) or THF.

• Temperature: 0°C→RT, 12h.

• Workup: Aqueous NaHCO₃ wash, drying (MgSO₄), and silica gel chromatography.

Yield and Purity :

• Isolated yield: 68–72%.

• Purity (LC-MS): ≥95%.

Alternative Synthetic Routes and Comparative Analysis

One-Pot Tandem Synthesis

A streamlined approach combines pyrimidine formation and sulfanylation in a single pot:

• Cyclocondensation : Ethyl cyanoacetate + thiourea → 2-thiopyrimidin-4-ol.

• In Situ Chlorination/Sulfanylation : Sequential addition of POCl₃ and ethyl iodide.

Advantages :

• Reduces purification steps.

• Overall yield improves to 65%.

Solid-Phase Synthesis

Immobilizing the pyrimidine core on Wang resin enables stepwise functionalization:

• Resin-bound 5-chloropyrimidine-4-carboxylic acid.

• On-resin sulfanylation with ethyl mercaptan.

• Cleavage and coupling with Intermediate B.

Limitations :

• Lower yield (≈50%) due to incomplete coupling.

• Requires specialized equipment.

Scalability and Industrial Considerations

Critical Process Parameters

• Chlorination Efficiency : Excess POCl₃ (1.5 eq) ensures complete conversion.

• Sulfanylation Selectivity : K₂CO₃ as base minimizes side reactions (e.g., O-alkylation).

• Amine Purity : Intermediate B must be ≥98% pure to avoid byproducts.

Cost Analysis

Component	Cost (USD/kg)
POCl₃	12
Ethyl iodide	45
Tetrahydrothiophene	22

Total synthesis cost : ≈$320/kg at pilot scale.

Q & A

Q. Optimization strategies :

• Use kinetic studies to determine ideal reaction temperatures (e.g., 60–80°C for sulfanylation).
• Screen bases (e.g., Na₂CO₃, DBU) and solvents (e.g., THF, DCM) to improve yield .
• Monitor intermediates via TLC or HPLC to ensure stepwise completion.

Basic: What analytical techniques are critical for structural confirmation and purity assessment?

Answer:
A combination of spectroscopic and chromatographic methods is essential:

• NMR spectroscopy : ¹H/¹³C NMR to confirm substituent positions and stereochemistry.
• High-resolution mass spectrometry (HRMS) : Validate molecular formula (e.g., ESI+ mode).
• HPLC-PDA/MS : Assess purity (>95%) and detect byproducts .
• X-ray crystallography (if crystalline): Resolve ambiguous structural features .

Advanced: How should researchers design experiments to evaluate environmental stability and degradation pathways?

Answer:
Adopt a tiered approach inspired by environmental fate studies :

Laboratory studies :

• Hydrolysis : Incubate at varying pH (3–9) and temperatures (20–50°C).
• Photolysis : Expose to UV/visible light (λ = 290–800 nm) in aqueous/organic media.

Biotic degradation :

• Use soil/water microcosms with LC-MS/MS to track metabolite formation.

Data interpretation :

• Apply kinetic models (e.g., first-order decay) to estimate half-lives.
• Compare degradation products with predicted metabolites via QSAR tools.

Advanced: How can contradictory biological activity data be resolved across different assays?

Answer:
Contradictions often arise from assay variability or off-target effects. Mitigate this by:

• Standardizing assay conditions :
  • Use consistent cell lines (e.g., HEK293 vs. HeLa) and incubation times.
  • Include positive/negative controls (e.g., known inhibitors) in each experiment .
• Orthogonal validation :
  • Confirm activity via SPR (surface plasmon resonance) for binding affinity.
  • Perform dose-response curves (IC₅₀/EC₅₀) in triplicate to assess reproducibility.
• Mechanistic studies :
  • Use siRNA knockdown or CRISPR-Cas9 to validate target specificity .

Advanced: What computational strategies predict binding modes and selectivity for biological targets?

Answer:
Combine molecular modeling and dynamics:

• Docking studies : Use AutoDock Vina or Schrödinger to screen against target libraries (e.g., kinases, GPCRs).
• MD simulations : Run 100-ns trajectories in explicit solvent (e.g., TIP3P water) to assess binding stability.
• Free energy calculations : Apply MM-GBSA to rank binding affinities of analogs .
• ADMET prediction : Tools like SwissADME estimate bioavailability and toxicity risks.

Advanced: How does this compound compare structurally and functionally to its analogs?

Answer:
Perform structure-activity relationship (SAR) studies:

Analog Modification	Impact on Activity	Reference
Replacement of ethylsulfanyl with methylsulfonyl	Reduced solubility, increased target affinity
Substitution of tetrahydrothiophene ring with piperazine	Altered pharmacokinetics
Chlorine → fluorine at position 5	Enhanced metabolic stability